Cas no 618862-13-8 (2-chloro-N-[(2-chloroacetamido)[3-methoxy-4-(3-methylbutoxy)phenyl]methyl]acetamide)

• Product Name: 2-chloro-N-[(2-chloroacetamido)[3-methoxy-4-(3-methylbutoxy)phenyl]methyl]acetamide
• CAS No: 618862-13-8
• MF: C₁₇H₂₄Cl₂N₂O₄
• MW: 391.289463043213
• CID: 5811266
• PubChem ID: 2139821
• Update Time: 2025-05-26

2-chloro-N-[(2-chloroacetamido)[3-methoxy-4-(3-methylbutoxy)phenyl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N'-[[3-methoxy-4-(3-methylbutoxy)phenyl]methylene]bis[2-chloro-
• SR-01000012789
• N,N'-((4-(isopentyloxy)-3-methoxyphenyl)methylene)bis(2-chloroacetamide)
• F1460-0158
• AKOS002720872
• 2-chloro-N-[[(2-chloroacetyl)amino]-[3-methoxy-4-(3-methylbutoxy)phenyl]methyl]acetamide
• 618862-13-8
• SR-01000012789-1
• 2-chloro-N-[(2-chloroacetamido)[3-methoxy-4-(3-methylbutoxy)phenyl]methyl]acetamide

• Inchi： 1S/C17H24Cl2N2O4/c1-11(2)6-7-25-13-5-4-12(8-14(13)24-3)17(20-15(22)9-18)21-16(23)10-19/h4-5,8,11,17H,6-7,9-10H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key： JHOGQCNODWCUKD-UHFFFAOYSA-N
• SMILES： C(NC(=O)CCl)(NC(=O)CCl)C1=CC=C(OCCC(C)C)C(OC)=C1

Computed Properties

• Exact Mass: 390.1113126g/mol
• Monoisotopic Mass: 390.1113126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 616.8±55.0 °C(Predicted)
• pka: 11.47±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-chloro-N-[(2-chloroacetamido)[3-methoxy-4-(3-methylbutoxy)phenyl]methyl]acetamide

Compound CAS No 618862-13-8: 2-Chloro-N-[(2-Chloroacetamido)[3-Methoxy-4-(3-Methylbutoxy)Phenyl]Methyl]Acetamide

The compound with CAS No 618862-13-8, known as 2-chloro-N-[(2-chloroacetamido)[3-methoxy-4-(3-methylbutoxy)phenyl]methyl]acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a chlorine atom, an acetamide group, and a substituted phenyl ring with multiple functional groups. The presence of these groups contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the field of drug discovery and biomedical research. The chlorine substituents in the molecule are known to enhance the stability and bioavailability of drugs, making this compound a promising candidate for further exploration in pharmacology. Additionally, the methoxy and butoxy groups attached to the phenyl ring suggest potential interactions with biological systems, which could be exploited for therapeutic purposes.

From a synthetic perspective, the preparation of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensation reactions, and protecting group strategies. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound can be produced efficiently for large-scale applications.

In terms of applications, this compound has shown promise in material science as well. Its ability to form stable amide bonds makes it a valuable component in the synthesis of advanced polymers and materials with tailored properties. Furthermore, its structural complexity provides opportunities for exploring its role in catalytic processes and as a building block for more elaborate molecular architectures.

Environmental considerations are also a critical aspect of studying this compound. Given its organic nature, understanding its degradation pathways and environmental impact is essential for sustainable chemical practices. Recent research has focused on evaluating its biodegradability under various conditions, with findings suggesting that it can undergo microbial degradation under specific environmental conditions.

In conclusion, the compound CAS No 618862-13-8 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research, particularly in areas such as drug development, material synthesis, and environmental chemistry. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.